4-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[[2-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C23H16FNO3/c24-19-12-6-4-11-18(19)15-27-21-13-7-5-10-17(21)14-20-23(26)28-22(25-20)16-8-2-1-3-9-16/h1-14H,15H2/b20-14-
• InChI Key: AZNIWVCSWRQNKX-ZHZULCJRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC3=CC=CC=C3OCC4=CC=CC=C4F)C(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C\C3=CC=CC=C3OCC4=CC=CC=C4F)/C(=O)O2
• Molecular Formula: C23H16FNO3
• Molecular Weight: 373.4 g/mol

Description

4-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is a chemical compound that belongs to the oxazolone family. It is a synthetic compound that has been developed for various scientific research applications. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one involves the inhibition of certain enzymes. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators. The inhibition of these enzymes leads to a decrease in inflammation and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The compound has been shown to have anti-inflammatory, anti-tumor, and anti-microbial effects. It has been studied for its ability to inhibit the activity of COX-2 and LOX enzymes, which are involved in the production of inflammatory mediators. The compound has also been shown to inhibit the growth of certain cancer cells and to have anti-microbial properties against certain bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments include its ability to inhibit the activity of certain enzymes, its anti-inflammatory and anti-tumor properties, and its anti-microbial properties. The limitations include the need for further studies to determine its toxicity and potential side effects, as well as the need for more research to fully understand its mechanism of action.

Future Directions

There are several future directions for the use of 4-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in scientific research. These include the development of new fluorescent probes for imaging studies, the study of its potential use in the treatment of various diseases, and the development of new synthesis methods for the compound. Further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

The compound has been used in various scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. The compound has also been used in the development of fluorescent probes for imaging studies. Its ability to inhibit the activity of certain enzymes has been studied for the treatment of various diseases.